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Compound of Interest

Compound Name:

3-Hydroxy-3-

methylbutanimidamide;hydrochlori

de

CAS No.: 912578-82-6

Cat. No.: B2925554

Get Quote

Executive Summary
3-Hydroxy-3-methylbutanimidamide hydrochloride (often referred to as the amidine derivative

of

-hydroxy-

-methylbutyrate or HMB) is a specialized bifunctional building block used primarily in Fragment-
Based Drug Discovery (FBDD) and the synthesis of bioactive heterocycles.

Its structural value lies in the unique combination of a highly polar, basic amidine head group

(pKa

11.5–12.0) and a metabolically stable tertiary alcohol tail. The presence of the gem-dimethyl
group at the C3 position introduces the Thorpe-Ingold effect, pre-organizing the molecule for
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rapid cyclization reactions to form pyrimidines and imidazoles—scaffolds ubiquitous in kinase
inhibitors and GPCR ligands.

This guide provides a rigorous analysis of its molecular architecture, reactivity profiles, and self-

validating handling protocols to ensure experimental reproducibility.

Molecular Architecture & Physicochemical Profile
Structural Anatomy
The molecule consists of a four-carbon backbone functionalized at both termini.

Chemical Formula:

Molecular Weight: 116.16 g/mol (Free Base) / 152.62 g/mol (HCl Salt)

IUPAC Name: 3-Hydroxy-3-methylbutanimidamide hydrochloride

Functional Group Analysis
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Functional Group Position
Electronic/Steric
Property

Drug Design
Implication

Amidine (

)
C1

Strong base; H-bond

donor/acceptor mix.[1]

Bioisostere for

guanidines; critical for

forming H-bond

networks in protein

active sites (e.g.,

serine proteases).

Methylene Linker (

)
C2 Flexible spacer.

Allows rotational

freedom, but restricted

by the bulk of C3

substituents.

Tertiary Alcohol (

)
C3

Polar, sterically

hindered.

Resists oxidation

(metabolically stable

compared to

primary/secondary

alcohols); increases

aqueous solubility.

Gem-Dimethyl (

)
C3 Steric bulk.

Induces the Thorpe-

Ingold Effect (Angle

Compression),

favoring

intramolecular

cyclization.[2]

Visualization of Structural Logic

Figure 1: Functional Anatomy of 3-Hydroxy-3-methylbutanimidamide
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Synthetic Utility: The Thorpe-Ingold Advantage[3]
The core value of this molecule in synthesis is its propensity to form rings. The gem-dimethyl

group at C3 compresses the internal bond angle (C2-C3-C4), bringing the amidine head group

closer to electrophiles attached to the alcohol or introduced externally.

Primary Synthetic Pathways
Researchers typically utilize this salt to synthesize 2-substituted pyrimidines or imidazoles.

Pyrimidine Synthesis: Condensation with 1,3-dicarbonyls (e.g., acetylacetone) or

-keto esters. The amidine nitrogen attacks the ketone, followed by cyclization.

Imidazole Synthesis: Reaction with

-haloketones.

Reaction Workflow Diagram
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Figure 2: Synthesis and Downstream Application Workflow
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Handling, Stability, and Quality Control
Amidine salts are hygroscopic and prone to hydrolysis if mishandled. The following protocols

constitute a self-validating system to ensure material integrity.

Stability Risks
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Hydrolysis: In the presence of moisture and elevated pH (pH > 9), the amidine group

hydrolyzes to the primary amide (3-hydroxy-3-methylbutanamide) and ammonia.

Hygroscopicity: The HCl salt will absorb atmospheric water, leading to deliquescence and

subsequent hydrolysis.

Storage Protocol (Mandatory)
Container: Amber glass vial with a Teflon-lined cap.

Environment: Store at -20°C under Argon or Nitrogen atmosphere.

Desiccant: Store secondary container (jar) with active silica gel or

.

Analytical Validation (QC Protocol)
Due to the high polarity of the molecule, standard C18 HPLC often results in poor retention

(elution in the void volume). Use HILIC (Hydrophilic Interaction Liquid Chromatography) for

purity assessment.

Validated HILIC Method Parameters:

Column: ZIC-HILIC or Amide-HILIC (

).

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.8).

Mobile Phase B: Acetonitrile.[3]

Gradient: 90% B to 60% B over 15 minutes.

Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or ELSD/CAD

(preferred).

Pass Criteria: >98% purity; absence of hydrolysis peak (Amide mass = M+1 of 118.15).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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